Cas no 145216-43-9 (Forasartan)

• Product Name: Forasartan
• CAS No: 145216-43-9
• MF: C₂₃H₂₈N₈
• MW: 416.522023200989
• CID: 148264
• PubChem ID: 132706
• Update Time: 2025-04-19

Forasartan Chemical and Physical Properties

Names and Identifiers

• Pyridine,5-[(3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl]-2-[2-(2H-tetrazol-5-yl)phenyl]-
• 5-[(3,5-dibutyl-1,2,4-triazol-1-yl)methyl]-2-[2-(2H-tetrazol-5-yl)phenyl]pyridine
• Forasartan
• UNII-065F7WPT0B
• Forasartan (USAN/INN)
• 5-(3,5-Dibutyl-[1,2,4]triazol-1-ylmethyl)-2-[2-(1H-tetrazol-5-yl)-phenyl]-pyridine
• GTPL6896
• DTXSID70162942
• CHEMBL315021
• 5-((3,5-Dibutyl-1H-1,2,4-triazol-1-yl)methyl)-2-(2-(1H-tetrazol-5-ylphenyl))pyridine
• Forasartan [USAN:INN]
• L007541
• forasartanum
• 5-(3,5-Dibutyl-[1,2,4]triazol-1-ylmethyl)-2-[2-(2H-tetrazol-5-yl)-phenyl]-pyridine
• 5-[(3,5-dibutyl-1h-1,2,4-triazol-1-yl)methyl]-2-[2-(1h-tetrazol-5-yl)phenyl]pyridine
• 5-[(3,5-Dibutyl-1H-1,2,4-triazol-1-yl)methyl]-2-(O-1H-tetrazol-5-ylphenyl)pyridine
• Pyridine, 5-((3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl)-2-(2-(1H-tetrazol-5-yl)phenyl)-
• CHEBI:141552
• DB01342
• 065F7WPT0B
• SC-52458
• D04243
• NS00069953
• Q8564451
• SCHEMBL489497
• 5-((3,5-Dibutyl-1H-1,2,4-triazol-1-yl)methyl)-2-(o-1H-tetrazol-5-ylphenyl)pyridine
• FORASARTAN [INN]
• BDBM50049209
• FORASARTAN [USAN]
• SC 52458;Pyridine, 5-[(3,5-dibutyl-1H-1,2,4-triazol-1-yl)methyl]-2-[2-(1H-tetrazol-5-yl)phenyl]-
• 145216-43-9
• 5-[(dibutyl-1H-1,2,4-triazol-1-yl)methyl]-2-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]pyridine
• SC 52458
• AKOS040751844
• Forasartan [WHO-DD]

• Inchi： 1S/C23H28N8/c1-3-5-11-21-25-22(12-6-4-2)31(28-21)16-17-13-14-20(24-15-17)18-9-7-8-10-19(18)23-26-29-30-27-23/h7-10,13-15H,3-6,11-12,16H2,1-2H3,(H,26,27,29,30)
• InChI Key： YONOBYIBNBCDSJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=NC(C3=CC=CC=C3C3N=NNN=3)=CC=2)C(CCCC)=NC(CCCC)=N1

Computed Properties

• Exact Mass: 416.24400
• Monoisotopic Mass: 416.24369293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 98.06000
• LogP: 4.25370